Cas no 99295-79-1 (5-Methyl-D-tryptophan)

5-Methyl-D-tryptophan Properties

Names and Identifiers

• D-Tryptophan, 5-methyl-
• 5-METHYL-D-TRYPTOPHAN
• D-5-Methyltryptophan
• A858483
• (R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoicacid
• (R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
• AKOS025287279
• 99295-79-1
• 5-Methyl-D-tryptophan (H-D-Trp(5-Me)-OH)
• MFCD01677297
• DTXSID40357429
• SCHEMBL7614399
• CHEBI:52525
• CS-W000583
• MFCD09841957
• AS-41984
• Q27123484
• (2R)-2-amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
• +Expand

• MDL： MFCD09841957
• InChIKey： HUNCSWANZMJLPM-SNVBAGLBSA-N
• Inchi： InChI=1S/C12H14N2O2/c1-7-2-3-11-9(4-7)8(6-14-11)5-10(13)12(15)16/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)/t10-/m1/s1
• SMILES： CC1=CC2=C(C=C1)NC=C2C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 218.105527694g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.105527694g/mol
• Heavy Atom Count: 16
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• LogP: 2.13100
• PSA: 79.11000
• Boiling Point: 455.1 °C at 760 mmHg
• Flash Point: 229.1 °C
• Density: 1.313